3-bromo-N-butyl-4-methoxybenzamide

• Molecular Formula: C12H16BrNO2
• Molecular Weight: 286.16 g/mol
• IUPAC Name: 3-bromo-N-butyl-4-methoxybenzamide
• InChI: InChI=1S/C12H16BrNO2/c1-3-4-7-14-12(15)9-5-6-11(16-2)10(13)8-9/h5-6,8H,3-4,7H2,1-2H3,(H,14,15)
• InChI Key: KODYXNFHBPHHDX-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC(=C(C=C1)OC)Br

Description

3-bromo-N-butyl-4-methoxybenzamide is a chemical compound that belongs to the class of benzamide derivatives. It is a white solid that is soluble in organic solvents and is commonly used in scientific research.

Mechanism of Action

The mechanism of action of 3-bromo-N-butyl-4-methoxybenzamide involves its binding to the ATP-binding site of CK2, thereby preventing the transfer of phosphate groups to target proteins. This leads to the inhibition of CK2 activity and subsequent downstream effects on cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 3-bromo-N-butyl-4-methoxybenzamide can induce apoptosis in cancer cells, suggesting its potential use as an anti-cancer agent. It has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-bromo-N-butyl-4-methoxybenzamide in lab experiments is its high specificity for CK2, allowing for targeted inhibition of this protein kinase. However, its potency may vary depending on the specific cell type or tissue being studied, and its effects may be influenced by other factors such as the presence of other proteins or enzymes.

Future Directions

There are several potential future directions for research involving 3-bromo-N-butyl-4-methoxybenzamide. One area of interest is its potential use as an anti-cancer agent, particularly in combination with other chemotherapeutic drugs. Additionally, further studies are needed to elucidate its mechanism of action and potential therapeutic applications in other disease states.

Synthesis Methods

The synthesis of 3-bromo-N-butyl-4-methoxybenzamide can be achieved through the reaction of 4-methoxybenzoic acid with n-butyl bromide in the presence of a dehydrating agent such as thionyl chloride. The resulting product can then be treated with ammonia to form the final compound.

Scientific Research Applications

3-bromo-N-butyl-4-methoxybenzamide has been extensively used in scientific research as a tool for investigating the function of certain proteins and enzymes. It has been shown to inhibit the activity of the protein kinase CK2, which is involved in a wide range of cellular processes such as cell growth, differentiation, and apoptosis.